N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C24H18N4O2S3/c1-13(29)28-11-10-14-19(12-28)33-23(20(14)22-25-15-6-2-4-8-17(15)31-22)27-21(30)24-26-16-7-3-5-9-18(16)32-24/h2-9H,10-12H2,1H3,(H,27,30)
• InChI Key: PZHMWOJZTMQTJT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=NC6=CC=CC=C6S5
• Molecular Formula: C24H18N4O2S3
• Molecular Weight: 490.6 g/mol

Description

N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C24H18N4O2S3 and its molecular weight is 490.61. The purity is usually 95%.
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Scientific Research Applications

Cell Cycle Disruption and Apoptotic Activity

Research by Sarhan et al. (2010) on a compound structurally related to N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide demonstrated significant antiproliferative activity. The study found that N-acetylaminothiazolo[3,2-a]benzimidazole-2-carbonitrile, a compound with a related structural motif, has the ability to arrest the G2/M phase of the cell cycle and induce apoptosis in a time-dependent manner (Sarhan, Al‐Dhfyan, Al-Mozaini, Adra, & Aboul-Fadl, 2010).

Heterocyclic Synthesis

Mohareb et al. (2004) described the synthesis of benzo[b]thiophen-2-yl-hydrazonoesters through a reaction involving 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide. This work highlighted the reactivity of these compounds toward a variety of nitrogen nucleophiles, leading to the synthesis of diverse heterocyclic compounds, illustrating the chemical versatility and potential utility of the N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide scaffold in synthesizing novel organic molecules (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Antimicrobial Activity

Palkar et al. (2017) designed and synthesized analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide, demonstrating promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. This research underscores the potential of compounds with the core structure similar to N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)benzo[d]thiazole-2-carboxamide in the development of new antibacterial agents (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been shown to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis .

Biochemical Pathways

Given their anti-tubercular activity, it is likely that they interfere with essential biochemical pathways in mycobacterium tuberculosis .

Pharmacokinetics

Benzothiazole derivatives in general are known for their good bioavailability and ability to cross biological membranes .

Result of Action

The result of the action of these compounds is the inhibition of the growth and replication of Mycobacterium tuberculosis, leading to the control of tuberculosis infection .